(2R,3S,4S,5Z)-2-(6-aminopurin-9-yl)-5-(fluoromethylidene)oxolane-3,4-diol

• CAS No.: 122289-05-8
• Molecular Formula: C10H10FN5O3
• Molecular Weight: 267.22 g/mol
• IUPAC Name: (2R,3S,4S,5Z)-2-(6-aminopurin-9-yl)-5-(fluoromethylidene)oxolane-3,4-diol
• InChI: InChI=1S/C10H10FN5O3/c11-1-4-6(17)7(18)10(19-4)16-3-15-5-8(12)13-2-14-9(5)16/h1-3,6-7,10,17-18H,(H2,12,13,14)/b4-1-/t6-,7+,10-/m1/s1
• InChI Key: NAWIFPQLACUTSO-MXGDDHKLSA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@H]([C@@H](/C(=C/F)/O3)O)O)N
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(=CF)O3)O)O)N
• Synonyms: 4',5'-didehydro-5'-deoxy-5'-fluoroadenosine; 4',5'-didehydro-5'-deoxy-5'-fluoroarabinosyladenosine; 4,5-DDDFA; MDL 28842; MDL-28842

Description

MDL 28842: . It serves as an irreversible inhibitor of (SAHH).

• SAHH is an enzyme critical for transmethylation reactions in human cells. It converts S-adenosylhomocysteine (SAH), a potent endogenous inhibitor of S-adenosylmethionine (SAM)-mediated methyltransferase reactions, into adenosine and l-homocysteine .

Preparation Methods

• The synthetic route to MDL 28842 involves specific chemical transformations, but detailed procedures are not readily available in the literature.
• Industrial production methods may vary, but they likely follow similar principles of organic synthesis.

Chemical Reactions Analysis

• MDL 28842 undergoes various reactions, including oxidation, reduction, and substitution. Common reagents and conditions depend on the specific transformation.
• Major products formed from these reactions could include modified adenosine derivatives or intermediates.

Scientific Research Applications

Chemistry: MDL 28842’s inhibition of SAHH makes it valuable for studying cellular methylation pathways.

Biology: Researchers explore its impact on cell growth, differentiation, and epigenetic regulation.

Medicine: MDL 28842’s antiproliferative activity suggests potential therapeutic use against neoplastic and hyperproliferative skin disorders.

Industry: Its applications may extend to drug development or other biotechnological processes.

Mechanism of Action

• MDL 28842 inhibits SAHH, leading to decreased methylation indices (SAM/SAH ratio) in cells.
• By disrupting methylation pathways, it affects cellular processes and gene expression.

Comparison with Similar Compounds

• While MDL 28842 is unique due to its irreversible SAHH inhibition, similar compounds may include reversible SAHH inhibitors or other nucleoside analogs.